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Compound of Interest

Compound Name: Diethylene glycol dibutyl ether

Cat. No.: B090791

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Diethylene glycol dibutyl ether, including operational and disposal plans, to
build a foundation of trust and safety in your daily operations.

Essential Safety Information

Diethylene glycol dibutyl ether is a combustible liquid that may cause eye, skin, and
respiratory tract irritation.[1][2] It is crucial to handle this chemical with appropriate care to
minimize exposure and risk.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Diethylene
glycol dibutyl ether.
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Property Value Reference
CAS Number 112-73-2 [1112]
Molecular Formula C12H2603 [3]

Appearance

Almost colorless liquid

[1](2]

Flash Point

101 °C (213.8 °F) - 118 °F
C.C

[1]14]

Autoignition Temperature

310 °C (590 °F)

[1]

Oral LD50 (Rat) 3900 mg/kg [1]
Skin LD50 (Rabbit) 4040 uL/kg [1]
PAC-1 2.5 ppm [5]
PAC-2 28 ppm [5]
PAC-3 87 ppm [5]

Operational Plan: Step-by-Step Handling Protocol

This section provides a procedural guide for the safe handling of Diethylene glycol dibutyl

ether from receipt to disposal.

1. Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

» Storage Location: Store in a cool, dry, well-ventilated area away from incompatible

substances such as strong oxidizing agents and strong acids.[1]

o Container Integrity: Keep the container tightly closed when not in use.[1] Storage under a

nitrogen blanket has been recommended to minimize the possible formation of highly

reactive peroxides.[1][6]

o Labeling: Ensure all containers are clearly labeled.

2. Personal Protective Equipment (PPE)
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Before handling Diethylene glycol dibutyl ether, ensure the following PPE is worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][2]

Hand Protection: Wear appropriate protective gloves, such as nitrile rubber, to prevent skin
exposure.[1][7]

Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[1][8]

Respiratory Protection: Use in a well-ventilated area.[6] If ventilation is inadequate or in case
of aerosol formation, use a NIOSH/MSHA approved respirator.[2][7]

. Handling Procedures

Ventilation: Always use this chemical in a well-ventilated area, such as a chemical fume
hood, to keep airborne concentrations low.[1]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]

Personal Hygiene: Wash thoroughly after handling.[1] Do not eat, drink, or smoke in the
handling area.[6] Contaminated clothing should be removed and washed before reuse.[1]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[6]

4. First Aid Measures

In case of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid if irritation develops or persists.[1][2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][2]
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 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid immediately.[1]

5. Spill Response

 |solate the Area: Remove all sources of ignition and ventilate the area.

o Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][2]
o Collection: Place the absorbed material into a suitable, labeled container for disposal.[1][2]
e Cleaning: Clean the spill area thoroughly.

Disposal Plan

Proper disposal of Diethylene glycol dibutyl ether and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.

e Regulatory Compliance: All waste must be handled in accordance with local, state, and
federal regulations.[6] Consult your institution's environmental health and safety (EHS) office
for specific guidance.

o Container Disposal: Handle uncleaned containers as you would the product itself.[7] Do not
reuse empty containers.

Workflow for Handling Diethylene Glycol Dibutyl
Ether

The following diagram illustrates the logical workflow for safely handling Diethylene glycol
dibutyl ether in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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